3-Hydroxypromazine-d6
Description
3-Hydroxypromazine-d6 is a deuterium-labeled analog of 3-Hydroxypromazine, a phenothiazine derivative. Phenothiazines are a class of compounds historically utilized in antipsychotic medications, though many derivatives now serve specialized roles in research, including as internal standards in analytical chemistry. The "-d6" suffix indicates that six hydrogen atoms in the molecule have been replaced with deuterium, typically at methyl groups or other non-reactive sites to enhance metabolic stability and facilitate detection in mass spectrometry .
The hydroxyl group at the 3-position likely modifies its receptor-binding affinity and metabolic profile compared to non-hydroxylated analogs .
Properties
Molecular Formula |
C₁₇H₁₄D₆N₂OS |
|---|---|
Molecular Weight |
306.46 |
Synonyms |
10-[3-(Dimethylamino)propyl]-10H-phenothiazin-3-ol-d6; 10-[3-(Dimethylamino)propyl]-phenothiazin-3-ol-d6 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
Positional Isomerism : The hydroxyl group in 3-Hydroxypromazine-d6 distinguishes it from 7-Hydroxy Chlorpromazine D6, which has a hydroxyl at the 7-position and chlorine at the 2-position. This difference significantly alters metabolic pathways and receptor interactions .
Deuterium Labeling: Deuterated analogs like 3-Hydroxypromazine-d6 and Propionylpromazine-d6 HCl are primarily used in mass spectrometry to avoid interference from endogenous compounds, enhancing analytical precision .
Pharmacological Targets : Propionylpromazine-d6 HCl explicitly targets dopamine D2 receptors, while 3-Hydroxypromazine-d6’s mechanism remains uncharacterized in the available evidence .
Metabolic and Analytical Utility
Deuterated phenothiazines are critical for quantifying drug metabolites in biological matrices. For example:
- 7-Hydroxy Chlorpromazine D6 is used to monitor chlorpromazine metabolism, as hydroxylation is a major metabolic pathway for phenothiazines .
- Promazine-d6 HCl aids in distinguishing parent drugs from metabolites in plasma samples due to its isotopic signature .
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